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Compound of Interest

Compound Name: Trisodium hexafluoroaluminate

Cat. No.: B083025 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the molecular properties of Sodium

Hexafluoroaluminate (Na3AlF6), a compound of significant interest in various scientific and

industrial fields.

Sodium Hexafluoroaluminate, an inorganic compound, is chemically represented by the

formula Na3AlF6.[1][2][3][4] This white, solid substance is also known by other names such as

Cryolite, Sodium Fluoroaluminate, and Trisodium Hexafluoroaluminate.[1][2][4] It is the

sodium salt of the hexafluoroaluminate ion (AlF63-).[1][3]

Molecular Composition and Weight
The molecular weight of a compound is determined by the sum of the atomic weights of its

constituent atoms. For Sodium Hexafluoroaluminate, the calculation is based on the atomic

weights of Sodium (Na), Aluminum (Al), and Fluorine (F). The molecule consists of three

sodium atoms, one aluminum atom, and six fluorine atoms.

A summary of the atomic and molecular weights is presented in the table below for clear

reference and comparison.
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Element (Symbol) Number of Atoms
Atomic Weight (
g/mol )

Total Weight (
g/mol )

Sodium (Na) 3 22.990 68.970

Aluminum (Al) 1 26.982 26.982

Fluorine (F) 6 18.998 113.988

Total Molecular

Weight
209.940

The accepted molecular weight of Sodium Hexafluoroaluminate is approximately 209.94 g/mol

.[1][2][4][5]

Molecular Structure Visualization
To illustrate the elemental composition of Sodium Hexafluoroaluminate, the following diagram

outlines the logical relationship between the elements within the molecule.
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Elemental composition of Sodium Hexafluoroaluminate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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